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Compound of Interest

Compound Name: NNC 26-9100

Cat. No.: B1679357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of NNC 26-
9100, a selective somatostatin sst4 receptor agonist, for use in both in vitro and in vivo

research settings. Adherence to these guidelines will help ensure the compound's stability,

solubility, and optimal performance in your experiments.

Physicochemical Properties and Solubility
NNC 26-9100 is a non-peptide compound with a molecular weight of 556.35 g/mol .[1] Its

solubility in common laboratory solvents is a critical factor for preparing accurate and effective

experimental solutions.

Solubility Data Summary

Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

Dimethyl Sulfoxide (DMSO) 50 27.82

Ethanol 50 27.82

For assistance in dissolving the compound, it is recommended to gently heat the solution to

37°C and use an ultrasonic bath.[2]
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Recommended Storage and Handling
Proper storage is crucial to maintain the integrity of NNC 26-9100. The solid compound should

be stored at 4°C. Once dissolved into a stock solution, it is imperative to aliquot it into smaller,

single-use volumes to prevent degradation from repeated freeze-thaw cycles.[2]

Stock Solution Storage Recommendations[2]

Storage Temperature Recommended Use-by Period

-20°C Within 1 month

-80°C Within 6 months

Experimental Protocols
Below are detailed protocols for preparing NNC 26-9100 solutions for common research

applications.

Protocol 1: Preparation of a 10 mM Stock Solution for In
Vitro Studies
This protocol is suitable for cell-based assays and other in vitro experiments.

Materials:

NNC 26-9100 powder

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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Weighing: Accurately weigh 0.556 mg of NNC 26-9100 powder and transfer it to a sterile

microcentrifuge tube.

Dissolution: Add 100 µL of anhydrous DMSO to the microcentrifuge tube.[3]

Mixing: Vortex the tube thoroughly until the powder is completely dissolved. If necessary,

briefly sonicate the solution in an ultrasonic bath to aid dissolution.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C for up to one month or at -80°C for up to

six months.[2]

Protocol 2: Preparation of NNC 26-9100 for Intravenous
(i.v.) Administration in Rodents
This protocol describes the preparation of NNC 26-9100 for intravenous injection, as

demonstrated in rat studies.[4]

Materials:

NNC 26-9100 stock solution (e.g., 10 mM in DMSO)

Sterile saline (0.9% NaCl)

Sterile tubes for dilution

Procedure:

Initial Dilution: Prepare an intermediate stock of NNC 26-9100 in DMSO if your primary stock

is too concentrated.

Final Formulation: Prepare the final injection solution by diluting the NNC 26-9100 DMSO

stock into sterile saline to achieve the desired final concentration. The final concentration of

DMSO in the injected solution should not exceed 2%.[4] For example, to prepare 1 mL of a

final solution, add 20 µL of the NNC 26-9100 DMSO stock to 980 µL of sterile saline.

Administration: The solution is now ready for intravenous administration.
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Protocol 3: Preparation of NNC 26-9100 for
Intraperitoneal (i.p.) Administration in Rodents
This protocol outlines the preparation of NNC 26-9100 for intraperitoneal injection, as used in

mouse studies.[5][6]

Materials:

NNC 26-9100 powder

95% Ethanol

Sterile tubes for dilution

Procedure:

Dissolution: Directly dissolve NNC 26-9100 in 95% ethanol to achieve the desired final

concentration. For example, a 90 µM solution has been used in published studies.[5][6]

Mixing: Vortex the solution until the compound is fully dissolved.

Administration: The solution is now ready for intraperitoneal administration.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for preparing and using NNC 26-9100 in

a research setting.
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Caption: Workflow for dissolving and applying NNC 26-9100.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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